![molecular formula C20H25N3O4S B300845 5-[4-(Diethylamino)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione](/img/structure/B300845.png)
5-[4-(Diethylamino)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione
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Overview
Description
5-[4-(Diethylamino)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, commonly known as DABEOT, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. It is a yellow crystalline powder that has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of DABEOT is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in cancer cell growth and survival. Specifically, DABEOT has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDAC activity, DABEOT is able to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, DABEOT has been found to exhibit a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidant effects, as well as the ability to inhibit the growth and metastasis of cancer cells. Additionally, DABEOT has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DABEOT in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, DABEOT is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using DABEOT is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on DABEOT. One area of interest is the development of DABEOT-based therapies for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of DABEOT and its potential interactions with other signaling pathways. Finally, the development of more efficient synthesis methods for DABEOT could lead to increased availability and accessibility for researchers.
Synthesis Methods
The synthesis of DABEOT involves the reaction of 4-(diethylamino)benzaldehyde with 2-(4-morpholinyl)-2-oxoethyl isothiocyanate, followed by the addition of thiosemicarbazide. This reaction leads to the formation of the thiazolidinedione ring, resulting in the final product of DABEOT. The synthesis of DABEOT has been well-documented in the scientific literature, and its purity and stability have been confirmed through various analytical techniques.
Scientific Research Applications
DABEOT has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit anti-cancer properties through its ability to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. Additionally, DABEOT has been shown to have anti-inflammatory and anti-oxidant effects, making it a promising candidate for the treatment of various inflammatory diseases.
properties
Molecular Formula |
C20H25N3O4S |
---|---|
Molecular Weight |
403.5 g/mol |
IUPAC Name |
(5Z)-5-[[4-(diethylamino)phenyl]methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C20H25N3O4S/c1-3-21(4-2)16-7-5-15(6-8-16)13-17-19(25)23(20(26)28-17)14-18(24)22-9-11-27-12-10-22/h5-8,13H,3-4,9-12,14H2,1-2H3/b17-13- |
InChI Key |
VDXQRZFZLVWUIT-LGMDPLHJSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCOCC3 |
SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3 |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3 |
Origin of Product |
United States |
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